Cas no 15869-87-1 (2,2-Dimethyloctane)

2,2-Dimethyloctane is a branched-chain alkane with the molecular formula C₁₀H₂₂, characterized by its two methyl groups attached to the second carbon of an octane backbone. This structure imparts favorable physicochemical properties, including a higher octane rating and improved combustion efficiency compared to linear alkanes. Its low reactivity and stability make it suitable for use as a reference standard in hydrocarbon research and as a component in fuel formulations to reduce knocking. The compound's well-defined branching also enhances its utility in synthetic organic chemistry, particularly in studies of steric effects and isomerization. Its purity and consistent performance are critical for analytical and industrial applications.
2,2-Dimethyloctane structure
2,2-Dimethyloctane structure
Product name:2,2-Dimethyloctane
CAS No:15869-87-1
MF:C10H22
MW:142.28168
MDL:MFCD00048900
CID:209094
PubChem ID:85150

2,2-Dimethyloctane Chemical and Physical Properties

Names and Identifiers

    • Octane, 2,2-dimethyl-
    • 2,2-Dimethyloctane
    • 2,2-Dimethyl-octan
    • 2,2-dimethyl-octane
    • neopentylpentyle
    • octane,2,2-dimethyl
    • trimethylheptane
    • 2,2-DIMETHYL OCTANE
    • octane,2,2-dimethyl-
    • Inchi=1/C10H22/C1-5-6-7-8-9-10(2,3)4/H5-9H2,1-4h
    • NS00096351
    • DTXSID9074696
    • 15869-87-1
    • GPBUTTSWJNPYJL-UHFFFAOYSA-N
    • Q5651173
    • MFCD00048900
    • MDL: MFCD00048900
    • Inchi: InChI=1S/C10H22/c1-5-6-7-8-9-10(2,3)4/h5-9H2,1-4H3
    • InChI Key: GPBUTTSWJNPYJL-UHFFFAOYSA-N
    • SMILES: CC(C)(CCCCCC)C

Computed Properties

  • Exact Mass: 142.17200
  • Monoisotopic Mass: 142.172150702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 66.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 5.2

Experimental Properties

  • Density: 0.7210
  • Melting Point: -56.32°C (estimate)
  • Boiling Point: 156.9°C
  • Refractive Index: 1.4060
  • PSA: 0.00000
  • LogP: 4.00290

2,2-Dimethyloctane Security Information

  • Hazardous Material Identification: Xi F

2,2-Dimethyloctane Customs Data

  • HS CODE:2901100000
  • Customs Data:

    China Customs Code:

    2901100000

    Overview:

    2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

2,2-Dimethyloctane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D471110-100mg
2,2-Dimethyloctane
15869-87-1
100mg
$ 1200.00 2023-09-07
TRC
D471110-10mg
2,2-Dimethyloctane
15869-87-1
10mg
$207.00 2023-05-18
abcr
AB241695-1 g
2,2-Dimethyloctane; .
15869-87-1
1g
€232.20 2023-06-22
Apollo Scientific
OR2370-1g
2,2-Dimethyloctane
15869-87-1
1g
£108.00 2025-02-19
abcr
AB241695-1g
2,2-Dimethyloctane; .
15869-87-1
1g
€231.80 2025-02-21
A2B Chem LLC
AA81142-1g
2,2-Dimethyloctane
15869-87-1
1g
$228.00 2024-04-20

2,2-Dimethyloctane Related Literature

Additional information on 2,2-Dimethyloctane

2,2-Dimethyloctane (CAS No. 15869-87-1): A Comprehensive Overview

2,2-Dimethyloctane, identified by the CAS registry number CAS No. 15869-87-1, is an organic compound that belongs to the family of alkanes. This compound is a branched hydrocarbon with a specific structure that includes two methyl groups attached to the second carbon of an octane chain. The molecular formula of 2,2-Dimethyloctane is C10H22, and it exists as a colorless liquid at room temperature. Its physical and chemical properties make it suitable for various applications in different industries.

The synthesis of 2,2-Dimethyloctane typically involves the alkylation of alkanes or the cracking of larger hydrocarbons. Recent advancements in catalytic processes have improved the efficiency of its production, making it more accessible for industrial use. The compound is known for its relatively high octane rating, which makes it a valuable component in the formulation of fuels and lubricants.

In terms of physical properties, 2,2-Dimethyloctane has a boiling point of approximately 145°C and a melting point around -30°C. These characteristics contribute to its stability under normal environmental conditions. Chemically, it is relatively inert but can undergo reactions such as oxidation and cracking under specific conditions. Recent studies have explored its potential as a precursor in the synthesis of more complex organic molecules, particularly in the pharmaceutical and polymer industries.

The application of 2,2-Dimethyloctane spans across multiple sectors. In the fuel industry, it is used as an additive to improve combustion efficiency and reduce emissions. Its ability to enhance octane ratings without significantly affecting fuel stability has been a focus of recent research efforts. Additionally, in the chemical manufacturing sector, it serves as a solvent and intermediate in the production of surfactants and plasticizers.

Recent research has also highlighted the environmental impact of CAS No. 15869-87-1. Studies have shown that while it is not inherently hazardous, improper disposal can lead to contamination of soil and water systems. Therefore, there is growing emphasis on developing sustainable practices for its production and waste management.

In conclusion, 2,2-Dimethyloctane (CAS No. 15869-87-1) remains a significant compound with diverse applications across various industries. Ongoing research continues to uncover new potentials for its use while addressing environmental concerns associated with its production and disposal.

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